Cas no 2229281-12-1 (3-bromo-2-{1-(methylamino)cyclopropylmethyl}phenol)

• Product Name: 3-bromo-2-{1-(methylamino)cyclopropylmethyl}phenol
• CAS No: 2229281-12-1
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 6338299
• PubChem ID: 165701084
• Update Time: 2025-09-28

3-bromo-2-{1-(methylamino)cyclopropylmethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-{1-(methylamino)cyclopropylmethyl}phenol
• 2229281-12-1
• EN300-1927376
• 3-bromo-2-{[1-(methylamino)cyclopropyl]methyl}phenol

• Inchi： 1S/C11H14BrNO/c1-13-11(5-6-11)7-8-9(12)3-2-4-10(8)14/h2-4,13-14H,5-7H2,1H3
• InChI Key： CCMFVWULKXZMDN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CC1(CC1)NC)O

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-bromo-2-{1-(methylamino)cyclopropylmethyl}phenol

3-Bromo-2-{1-(Methylamino)cyclopropylmethyl}Phenol: A Comprehensive Overview

3-Bromo-2-{1-(Methylamino)cyclopropylmethyl}Phenol (CAS No: 2229281-12-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, with its unique structural features, has been extensively studied for its potential applications in drug development and as a key intermediate in synthetic chemistry.

The molecular structure of 3-bromo-2-{1-(methylamino)cyclopropylmethyl}phenol is characterized by a phenolic group, a bromine substituent, and a cyclopropylmethylamine moiety. The presence of these functional groups endows the compound with diverse chemical reactivity and biological activity. Recent studies have highlighted its role as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable advancements involving this compound is its application in the synthesis of small molecule inhibitors targeting specific protein kinases. Kinase inhibitors are critical in the treatment of various diseases, including cancer and inflammatory disorders. The cyclopropyl group in 3-bromo-2-{1-(methylamino)cyclopropylmethyl}phenol contributes to the compound's stability and enhances its ability to interact with biological targets, making it an ideal candidate for further exploration in drug discovery.

Moreover, the methylamino group within the molecule plays a crucial role in modulating its pharmacokinetic properties. This functional group not only enhances solubility but also influences the compound's bioavailability, which is a critical factor in drug design. Recent research has demonstrated that derivatives of 3-bromo-2-{1-(methylamino)cyclopropylmethyl}phenol exhibit promising anti-inflammatory and anti-cancer activities, further underscoring its potential as a lead compound in therapeutic development.

The synthesis of 3-bromo-2-{1-(methylamino)cyclopropylmethyl}phenol involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling researchers to produce high-quality samples for experimental studies. This has facilitated the exploration of its properties across various chemical and biological systems.

In addition to its role as an intermediate in drug synthesis, 3-bromo-2-{1-(methylamino)cyclopropylmethyl}phenol has also been utilized in the development of advanced materials and sensors. Its unique electronic properties make it suitable for applications in nanotechnology and optoelectronics, although these areas are still under active investigation.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights into the biological activities of this compound. By leveraging computational chemistry tools and advanced experimental techniques, scientists are working towards optimizing its structure to enhance efficacy while minimizing potential side effects.

In conclusion, 3-bromo-2-{1-(methylamino)cyclopropylmethyl}phenol (CAS No: 2229281-12-1) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications and promising therapeutic potential continue to drive innovation across multiple disciplines, solidifying its position as a key player in contemporary chemical research.